![molecular formula C14H16BrNO4 B6146907 6-bromo-1-[(tert-butoxy)carbonyl]-2,3-dihydro-1H-indole-4-carboxylic acid CAS No. 2138104-46-6](/img/no-structure.png)
6-bromo-1-[(tert-butoxy)carbonyl]-2,3-dihydro-1H-indole-4-carboxylic acid
Overview
Description
“6-bromo-1-[(tert-butoxy)carbonyl]-2,3-dihydro-1H-indole-4-carboxylic acid” is a chemical compound. The tert-butyloxycarbonyl (Boc) group in the compound is a protecting group used in organic synthesis . The Boc group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide .
Synthesis Analysis
The synthesis of this compound could involve the use of the tert-butyloxycarbonyl (Boc) protecting group. The Boc group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . The removal of the Boc group in amino acids can be accomplished with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol .Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-bromo-1-[(tert-butoxy)carbonyl]-2,3-dihydro-1H-indole-4-carboxylic acid involves the protection of the indole nitrogen, bromination of the indole ring, and subsequent carboxylation of the brominated intermediate.", "Starting Materials": [ "Indole", "tert-Butyl chloroformate", "Sodium bicarbonate", "Bromine", "Acetic acid", "Sodium hydroxide", "Carbon dioxide" ], "Reaction": [ "Indole is reacted with tert-butyl chloroformate and sodium bicarbonate in acetonitrile to form 1-[(tert-butoxy)carbonyl]indole.", "1-[(tert-butoxy)carbonyl]indole is then brominated using bromine in acetic acid to form 6-bromo-1-[(tert-butoxy)carbonyl]indole.", "6-bromo-1-[(tert-butoxy)carbonyl]indole is then carboxylated using sodium hydroxide and carbon dioxide to form 6-bromo-1-[(tert-butoxy)carbonyl]-2,3-dihydro-1H-indole-4-carboxylic acid." ] } | |
CAS No. |
2138104-46-6 |
Molecular Formula |
C14H16BrNO4 |
Molecular Weight |
342.2 |
Purity |
95 |
Origin of Product |
United States |
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